Cas no 103539-32-8 (methyl (2R)-aziridine-2-carboxylate)

• Product Name: methyl (2R)-aziridine-2-carboxylate
• CAS No: 103539-32-8
• MF: C₄H₇NO₂
• MW: 101.103881120682
• MDL: MFCD07369972
• CID: 125717
• PubChem ID: 10866269
• Update Time: 2025-10-30

methyl (2R)-aziridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Aziridinecarboxylicacid, methyl ester, (2R)-
• METHYL (R)-AZIRIDINE-2-CARBOXYLATE
• (2R)-methyl aziridine-2-carboxylate
• (R)-2-Aziridinecarboxylic acid methyl ester
• (r)-aziridine-2-carboxylic acid methyl ester
• (R)-methyl aziridine-2-carboxylate
• 2-Aziridinecarboxylicacid, methyl ester, (R)- (9CI)
• AG-D-14514
• CTK4A2176
• Methyl (R)-2-aziridinecarboxylate
• R-aziridine-2-carboxylic acid methyl ester
• methyl (2R)-aziridine-2-carboxylate
• 103539-32-8
• AKOS006287484
• A902681
• AS-38027
• CS-0199805
• MFCD07369972
• (R)-AZiridine-2-carboxylic acid methyl ester (H-D-AZi-OMe)
• DTXSID50446292
• 3-Bromo-5-chlorosalicylicacid
• SCHEMBL526666
• 2-Aziridinecarboxylic acid, methyl ester, (R)- (9CI)

• MDL： MFCD07369972
• Inchi： 1S/C4H7NO2/c1-7-4(6)3-2-5-3/h3,5H,2H2,1H3/t3-/m1/s1
• InChI Key： ZWCVDRJTYFIPIV-GSVOUGTGSA-N
• SMILES： O(C)C([C@H]1CN1)=O

Computed Properties

• Exact Mass: 101.04771
• Monoisotopic Mass: 101.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 91.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.2A^2
• XLogP3: -0.5

Experimental Properties

• Color/Form: Colorless to Yellow Liquid
• Density: 1.163
• Boiling Point: 117.9°Cat760mmHg
• Flash Point: 25.1°C
• Refractive Index: 1.453
• PSA: 48.24
• LogP: -0.54000

methyl (2R)-aziridine-2-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：-20 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl (2R)-aziridine-2-carboxylate

Recent Advances in the Application of Methyl (2R)-Aziridine-2-Carboxylate (CAS: 103539-32-8) in Chemical Biology and Pharmaceutical Research

Methyl (2R)-aziridine-2-carboxylate (CAS: 103539-32-8) is a chiral aziridine derivative that has garnered significant attention in chemical biology and pharmaceutical research due to its versatile reactivity and potential as a building block for bioactive molecules. Recent studies have explored its applications in drug discovery, asymmetric synthesis, and targeted protein modification, highlighting its importance in modern medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in the synthesis of novel β-lactam antibiotics. Researchers utilized methyl (2R)-aziridine-2-carboxylate as a key intermediate in constructing the β-lactam ring system, achieving improved stereoselectivity compared to traditional methods. The resulting compounds showed enhanced activity against multidrug-resistant bacterial strains, with several derivatives entering preclinical evaluation.

In the field of targeted protein modification, a recent Nature Chemical Biology paper (2024) reported the development of new bioconjugation strategies using methyl (2R)-aziridine-2-carboxylate. The compound's strained three-membered ring enables selective reaction with cysteine residues under mild conditions, offering advantages over conventional maleimide chemistry in terms of stability and specificity. This approach has been successfully applied to antibody-drug conjugate (ADC) development, with promising results in cancer cell line models.

Significant progress has also been made in understanding the compound's mechanism of action. A 2024 study in Chemical Science employed computational chemistry and kinetic studies to elucidate the ring-opening reactions of methyl (2R)-aziridine-2-carboxylate with various nucleophiles. These findings have important implications for designing more efficient synthetic routes and predicting reactivity patterns in complex biological systems.

From a safety and pharmacokinetic perspective, recent toxicological studies (2023, Regulatory Toxicology and Pharmacology) have provided valuable data on the compound's ADME (absorption, distribution, metabolism, and excretion) profile. While methyl (2R)-aziridine-2-carboxylate itself shows moderate toxicity, its derivatives demonstrate favorable pharmacokinetic properties, supporting their potential as drug candidates.

The pharmaceutical industry has shown growing interest in this compound, with several companies filing patents in 2023-2024 for novel synthetic methods and applications. One notable development is its use in creating PROTAC (proteolysis targeting chimera) molecules, where the aziridine moiety serves as a warhead for targeted protein degradation.

Looking forward, researchers anticipate expanded applications of methyl (2R)-aziridine-2-carboxylate in areas such as covalent inhibitor design, materials science, and biocatalysis. Ongoing studies are exploring its potential in creating next-generation antimicrobial agents and targeted therapies for neurodegenerative diseases. The compound's unique combination of reactivity and chirality continues to make it a valuable tool in chemical biology and drug discovery efforts.